![molecular formula C21H27ClN2O2 B7710391 1-(4-chlorobenzoyl)-N-(2-(cyclohex-1-en-1-yl)ethyl)piperidine-4-carboxamide](/img/structure/B7710391.png)
1-(4-chlorobenzoyl)-N-(2-(cyclohex-1-en-1-yl)ethyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorobenzoyl)-N-(2-(cyclohex-1-en-1-yl)ethyl)piperidine-4-carboxamide is a synthetic compound that has gained attention in scientific research for its potential applications in various fields. This compound is also known as CCCEP and is a piperidine derivative.
Mechanism of Action
The mechanism of action of CCCEP is not fully understood. However, it has been proposed that CCCEP may act by inhibiting the activity of certain enzymes or by binding to specific receptors in the body.
Biochemical and Physiological Effects:
CCCEP has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. CCCEP has also been shown to exhibit vasodilatory effects, which can help in the treatment of cardiovascular diseases. In addition, CCCEP has been shown to have neuroprotective effects, which can help in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using CCCEP in lab experiments include its synthetic nature, which allows for easy production, and its potential applications in various scientific research fields. However, the limitations of using CCCEP in lab experiments include the lack of understanding of its mechanism of action and the need for further research to determine its safety and efficacy.
Future Directions
There are several future directions for the research of CCCEP. One direction includes further studies to determine its mechanism of action and its potential use in the treatment of cancer, cardiovascular diseases, and neurological disorders. Another direction includes the development of new derivatives of CCCEP with improved efficacy and safety profiles. Additionally, further studies are needed to determine the pharmacokinetics and pharmacodynamics of CCCEP in vivo.
In conclusion, CCCEP is a synthetic compound that has shown promising results in various scientific research applications. Its potential applications in the treatment of cancer, cardiovascular diseases, and neurological disorders make it a promising compound for further research. However, further studies are needed to determine its mechanism of action, safety, and efficacy.
Synthesis Methods
The synthesis of CCCEP involves the reaction of 1-(4-chlorobenzoyl)piperidine-4-carboxylic acid with 2-(cyclohex-1-en-1-yl)ethanamine in the presence of triethylamine and 1,1'-carbonyldiimidazole. The reaction yields CCCEP as a white solid, which can be purified by recrystallization.
Scientific Research Applications
CCCEP has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of cancer, cardiovascular diseases, and neurological disorders. CCCEP has been shown to exhibit anticancer properties by inducing apoptosis in cancer cells. It has also been studied for its potential use as a vasodilator and as a neuroprotective agent.
Properties
IUPAC Name |
1-(4-chlorobenzoyl)-N-[2-(cyclohexen-1-yl)ethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27ClN2O2/c22-19-8-6-18(7-9-19)21(26)24-14-11-17(12-15-24)20(25)23-13-10-16-4-2-1-3-5-16/h4,6-9,17H,1-3,5,10-15H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDKVMZCNTPCEDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.